Cas no 432025-97-3 (5-Ethynylisophthalic acid)

• Product Name: 5-Ethynylisophthalic acid
• CAS No: 432025-97-3
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• MDL: MFCD14635840
• CID: 2602268
• PubChem ID: 329767308
• Update Time: 2025-06-07

5-Ethynylisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-1,3-benzenedicarboxylic acid
• 5-Ethynylisophthalic acid
• 5-ethynyl-isophthalic acid
• H2ei
• 5-Ethynylbenzene-1,3-dioic acid
• XKEUZQRIANAGPB-UHFFFAOYSA-N
• 5-ETHYNYLBENZENE-1,3-DICARBOXYLIC ACID
• 1,3-Benzenedicarboxylic acid, 5-ethynyl-
• DK7429
• 432025-97-3
• 5-ethynyl isophthalic acid
• CS-0110482
• YSZC027
• SCHEMBL2709094
• AS-44961
• AKOS027254538
• 5-Ethynyl-1,3-benzenedicarboxylic acid, 99% (HPLC)
• AB9325
• MFCD14635840
• 5-ethynylisophthalicacid
• DB-382601

• MDL： MFCD14635840
• Inchi： 1S/C10H6O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h1,3-5H,(H,11,12)(H,13,14)
• InChI Key： XKEUZQRIANAGPB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#C)C=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 190.02700
• Monoisotopic Mass: 190.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.0 g/cm3
• Melting Point: 245-255 °C
• Boiling Point: 450.7±0.0 °C at 760 mmHg
• Flash Point: 240.5±0.0 °C
• PSA: 74.60000
• LogP: 1.06430
• Vapor Pressure: 0.0±0.0 mmHg at 25°C
• pka: 3.32±0.10(Predicted)

5-Ethynylisophthalic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)